Cas no 161353-93-1 ((cyclohexylmethyl)(methyl)amine hydrochloride)

Cyclohexylmethyl(methyl)amine hydrochloride is a secondary amine hydrochloride salt with the molecular formula C₈H₁₈ClN. This compound is characterized by its cyclohexylmethyl and methyl substituents, which impart moderate lipophilicity and structural rigidity. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The hydrochloride form enhances stability and solubility in polar solvents, facilitating handling and storage. Its well-defined crystalline structure ensures consistent purity, making it suitable for applications requiring precise stoichiometry. The compound’s reactivity as a nucleophile or base further expands its utility in alkylation and condensation reactions under controlled conditions.
(cyclohexylmethyl)(methyl)amine hydrochloride structure
161353-93-1 structure
Product Name:(cyclohexylmethyl)(methyl)amine hydrochloride
CAS No:161353-93-1
MF:C8H18ClN
MW:163.68822145462
MDL:MFCD08707972
CID:2155660
PubChem ID:17157587
Update Time:2025-05-21

(cyclohexylmethyl)(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (Cyclohexylmethyl)methylamine hydrochloride
    • (cyclohexylmethyl)methylamine
    • (cyclohexylmethyl)methylamine HCL
    • N-(CyclohexylMethyl)-n-MethylaMine, HCl
    • (cyclohexylmethyl)(methyl)amine hydrochloride
    • 161353-93-1
    • N-(CYCLOHEXYLMETHYL)-N-METHYLAMINE,HCL
    • AZYHUEHPKHAEKO-UHFFFAOYSA-N
    • DB-235259
    • F20557
    • AKOS008054610
    • MFCD08707972
    • Cyclohexanemethanamine, N-methyl-, hydrochloride (1:1)
    • (Cyclohexylmethyl)(methyl)amine HCl
    • N-(cyclohexylmethyl)-N-methylamine monohydrochloride
    • CS-0447606
    • AS-48239
    • SCHEMBL2197235
    • EN300-29699
    • 1-cyclohexyl-N-methylmethanamine hydrochloride
    • N-(cyclohexylmethyl)-N-methylamine hydrochloride
    • 1-cyclohexyl-N-methylmethanamine;hydrochloride
    • N-(Cyclohexylmethyl)-n-methylamine HCl
    • 837-482-4
    • LGA35393
    • MDL: MFCD08707972
    • Inchi: 1S/C8H17N.ClH/c1-9-7-8-5-3-2-4-6-8;/h8-9H,2-7H2,1H3;1H
    • InChI Key: AZYHUEHPKHAEKO-UHFFFAOYSA-N
    • SMILES: Cl.N(C)CC1CCCCC1

Computed Properties

  • Exact Mass: 163.1127773g/mol
  • Monoisotopic Mass: 163.1127773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 65
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Melting Point: 196-198 °CEnamineEN300-29699

(cyclohexylmethyl)(methyl)amine hydrochloride Security Information

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Additional information on (cyclohexylmethyl)(methyl)amine hydrochloride

Recent Advances in the Study of (Cyclohexylmethyl)(methyl)amine Hydrochloride (CAS: 161353-93-1)

In recent years, the compound (cyclohexylmethyl)(methyl)amine hydrochloride (CAS: 161353-93-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This secondary amine derivative, characterized by its cyclohexylmethyl and methyl substituents, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules. This research brief aims to summarize the most recent findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest is the synthesis and optimization of (cyclohexylmethyl)(methyl)amine hydrochloride. Recent publications have detailed novel synthetic routes that improve yield and purity while reducing environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a green chemistry approach using catalytic hydrogenation, which not only enhanced the efficiency of the synthesis but also minimized waste generation. These advancements are crucial for scaling up production for preclinical and clinical studies.

Pharmacological evaluations of (cyclohexylmethyl)(methyl)amine hydrochloride have revealed its potential as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that this compound may interact with G-protein-coupled receptors (GPCRs), particularly those involved in the regulation of dopamine and serotonin pathways. A recent study in the European Journal of Pharmacology reported that the compound exhibited moderate affinity for dopamine D2 and serotonin 5-HT1A receptors, indicating its possible utility in the treatment of neurological and psychiatric disorders such as Parkinson's disease and depression.

Furthermore, (cyclohexylmethyl)(methyl)amine hydrochloride has been explored as a precursor in the synthesis of more complex pharmacophores. Researchers have utilized its structural features to design novel analogs with enhanced bioactivity and selectivity. For example, a 2024 paper in Bioorganic & Medicinal Chemistry Letters described the development of a series of derivatives targeting the sigma-1 receptor, which plays a role in neuroprotection and pain modulation. These derivatives demonstrated improved binding affinity and metabolic stability, making them promising candidates for further development.

In addition to its therapeutic potential, the safety profile of (cyclohexylmethyl)(methyl)amine hydrochloride has been a subject of recent investigation. Toxicological studies conducted in animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further studies are needed to fully assess its long-term safety and potential drug-drug interactions. These findings underscore the importance of continued research to unlock the full potential of this compound in pharmaceutical applications.

In conclusion, (cyclohexylmethyl)(methyl)amine hydrochloride (CAS: 161353-93-1) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Recent advancements in its synthesis, pharmacological characterization, and derivative development highlight its potential as a valuable tool for researchers and a potential therapeutic agent. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its applications in various disease models. The ongoing research in this area holds great promise for the development of novel therapeutics targeting a range of medical conditions.

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